Pyrrocidine A
Overview
Description
Pyrrocidine A is a natural product found in Neonectria candida with data available.
Scientific Research Applications
Anticancer Activity
Pyrrocidine A, a metabolite derived from endophytic fungi, exhibits significant anticancer properties, particularly against acute promyelocytic leukemia HL60 cells. Its mechanism involves the induction of apoptosis through caspase activation, which is significantly more potent than its analog, pyrrocidine B. This compound's unique 13-membered macrocyclic alkaloid structure, featuring an α,β-unsaturated carbonyl group, is crucial for its potent apoptosis-inducing activity. The apoptosis is mediated by caspase activation via the Michael addition, highlighting its distinct mechanism of action compared to other clinical anticancer drugs and its broad inhibitory effect on the growth of various cancer cell lines (Uesugi et al., 2015).
Antimicrobial Activity
Pyrrocidine A also possesses potent antimicrobial activity, especially against Gram-positive bacteria, including drug-resistant strains. This activity is attributed to its rare 13-membered macrocyclic structure, established using spectroscopic methods (He et al., 2002). Additionally, it has shown significant in vitro activity against various pathogens and endophytes of maize, including Aspergillus flavus and Fusarium verticillioides, with pyrrocidine A being more active than pyrrocidine B. This suggests its potential role in augmenting host defenses against microbial pathogens causing seedling blights and stalk rots in maize (Wicklow & Poling, 2009).
Novel Derivatives and Bioactivity
Research has also led to the isolation of new pyrrocidine A derivatives with significant biological activities. For example, 19-epi-pyrrocidine A, isolated from the insect-derived fungus Neonectria ramulariae In-2, exhibited cytotoxicity against human acute promyelocytic leukemia HL60 cells. This, along with semi-synthetic derivatives, shows the compound's potential for further pharmaceutical development (Shiono et al., 2018).
properties
Product Name |
Pyrrocidine A |
|---|---|
Molecular Formula |
C31H37NO4 |
Molecular Weight |
487.6 g/mol |
IUPAC Name |
(3S,4R,5S,7R,9S,10R,13R,14S,19R,27S)-13-ethenyl-19-hydroxy-5,7,9,11-tetramethyl-2-oxa-18-azahexacyclo[19.2.2.13,10.116,19.04,9.014,27]heptacosa-1(24),11,16(26),21(25),22-pentaene-15,17-dione |
InChI |
InChI=1S/C31H37NO4/c1-6-20-12-18(4)25-24-23(20)27(33)22-15-31(35,32-29(22)34)14-19-7-9-21(10-8-19)36-28(24)26-17(3)11-16(2)13-30(25,26)5/h6-10,12,15-17,20,23-26,28,35H,1,11,13-14H2,2-5H3,(H,32,34)/t16-,17+,20-,23+,24-,25+,26+,28+,30+,31-/m1/s1 |
InChI Key |
KXMGXXHZDLJDBH-UHLMFRFDSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]([C@H]2[C@@H]3[C@@H]4[C@H]([C@@H](C=C([C@@H]4[C@@]2(C1)C)C)C=C)C(=O)C5=C[C@](CC6=CC=C(O3)C=C6)(NC5=O)O)C |
Canonical SMILES |
CC1CC(C2C3C4C(C(C=C(C4C2(C1)C)C)C=C)C(=O)C5=CC(CC6=CC=C(O3)C=C6)(NC5=O)O)C |
synonyms |
pyrrocidine A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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